Cas no 930019-32-2 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate
• CAS No: 930019-32-2
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 5882579
• PubChem ID: 16280627
• Update Time: 2025-10-18

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001376634
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate
• Z25182762
• 930019-32-2
• EN300-26689295
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate

• Inchi： 1S/C23H27N3O3/c1-14(2)23(4,13-24)26-20(27)12-29-22(28)21-16-7-5-6-8-18(16)25-19-10-9-15(3)11-17(19)21/h9-11,14H,5-8,12H2,1-4H3,(H,26,27)
• InChI Key： JKGSASLZORDQID-UHFFFAOYSA-N
• SMILES： O(CC(NC(C#N)(C)C(C)C)=O)C(C1C2C=C(C)C=CC=2N=C2CCCCC2=1)=O

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.1Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate: A Comprehensive Overview

The compound with CAS No. 930019-32-2, known as [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug delivery systems and advanced materials. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Chemical Structure and Synthesis

The molecular structure of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate is characterized by a complex arrangement of functional groups. The presence of a cyano group (CN) attached to a 1,2-dimethylpropyl chain introduces unique electronic properties. This group is further connected to a carbamoyl moiety (CONH), which adds versatility to the compound's reactivity. The acridine ring system forms the core of the molecule and is substituted with a methyl group at position 7 and a carboxylate group at position 9. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity.

Physical and Chemical Properties

This compound exhibits distinct physical properties that make it suitable for various applications. Its solubility in organic solvents such as dichloromethane and acetonitrile facilitates its use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated acridine system, which is advantageous for applications in optoelectronics. Additionally, the presence of the cyano group imparts high thermal stability to the molecule. Recent research has explored the influence of substituents on the compound's electronic properties using computational chemistry methods.

Applications in Drug Delivery

One of the most promising applications of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylate lies in drug delivery systems. The acridine framework has been shown to possess excellent DNA binding capabilities due to its planar structure and hydrophobic nature. This property makes it an ideal candidate for developing anti-cancer drugs targeting DNA-associated proteins. Recent studies have demonstrated that this compound can act as a carrier for anti-cancer agents by forming stable complexes with DNA without causing significant toxicity to healthy cells.

Advancements in Materials Science

Beyond pharmacology, this compound has found applications in materials science due to its unique electronic properties. The acridine moiety contributes to strong fluorescence emission under UV light, making it suitable for use in fluorescent sensors and bio-imaging agents. Recent research has focused on incorporating this compound into polymer matrices to develop advanced materials with tailored optical properties.

Safety Considerations

While [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 7-methyl-1,2,3,tetrahydroacridine-9-carboxylate holds immense potential across multiple domains, safety considerations are paramount during its handling and synthesis. Proper protective equipment should be used when working with this compound to minimize exposure risks. Additionally,microbial degradation studies are ongoing to assess its environmental impact.

Future Prospects

The future of [(1-Cyano-1,,dimethylpropyl)carbamoyl]methyl 7-methy,tetrahydroacridine-carboxylate looks promising as researchers continue to explore its multifaceted applications.In collaboration with industry partners,researchers are working on scaling up production processes while maintaining product quality.This compound's versatility across diverse fields underscores its importance as a valuable tool in modern chemistry.